Cas no 161308-36-7 (HEPBS)

• Product Name: HEPBS
• CAS No: 161308-36-7
• MF: C₁₀H₂₂N₂O₄S
• MW: 266.357681751251
• MDL: MFCD22576931
• CID: 65592
• Update Time: 2025-04-18

HEPBS Chemical and Physical Properties

Names and Identifiers

• 4-(4-(2-Hydroxyethyl)piperazin-1-yl)butane-1-sulfonic acid
• HEPBS
• 4-(2-hydroxyethyl)-1-piperazinebutanesulfonicacid
• 4-[4-(2-hydroxyethyl)piperazin-1-yl]butane-1-sulfonic acid
• N-(2-Hydroxyethyl)piperazine-N'-(4-butanesulfonic acid)
• EPBS
• N-[2-HYDROXYETHYL]PIPERAZINE-N'-[4-BUTANESULFONIC ACID]
• HEPBS, >=99%
• N - (2-hydroxyethyl) piperazin-N '- (4-butanesulfonic acid)

• MDL： MFCD22576931
• Inchi： 1S/C10H22N2O4S/c13-9-8-12-6-4-11(5-7-12)3-1-2-10-17(14,15)16/h13H,1-10H2,(H,14,15,16)
• InChI Key： LOJNFONOHINEFI-UHFFFAOYSA-N
• SMILES： S(CCCCN1CCN(CCO)CC1)(=O)(=O)O

Computed Properties

• Exact Mass: 266.13000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 7

Experimental Properties

• Melting Point: 211-216°C
• PSA: 89.46000
• LogP: 0.22090
• pka: 8.3(at 25℃)

HEPBS Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Other Chemical Reagents